Cas no 2228228-25-7 (1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2228228-25-7
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6300505
• PubChem ID: 165881092
• Update Time: 2025-07-20

1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol
• EN300-1760725
• 2228228-25-7

• Inchi： 1S/C10H14N2O4/c1-11-6-9(13)8-4-3-7(12(14)15)5-10(8)16-2/h3-5,9,11,13H,6H2,1-2H3
• InChI Key： FCKOQFIDNITWPA-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.3Ų

Additional information on 1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol (CAS No. 2228228-25-7)

1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol (CAS No. 2228228-25-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, including a methoxy group, a nitrophenyl moiety, and a methylamino side chain, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing more complex molecules.

The compound's CAS No. 2228228-25-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, 1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol, reflects its intricate structure, which combines aromatic and aliphatic components. This dual functionality makes it a versatile candidate for studies involving enzyme inhibition, receptor binding, and signal transduction pathways. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds in virtual screening and molecular docking simulations.

In the context of current research hotspots, 1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol is frequently discussed alongside topics like targeted therapy and precision medicine. Its potential to interact with specific biological targets aligns with the growing demand for personalized treatment options. Additionally, its nitrophenyl group has been studied for its photochemical properties, which could be relevant in developing light-activated therapeutics or diagnostic probes.

From a synthetic chemistry perspective, the compound's methoxy and nitro substituents offer opportunities for further functionalization, making it a valuable building block in medicinal chemistry. Researchers often search for derivatives of 1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol to enhance solubility, stability, or bioavailability. These modifications are crucial for optimizing drug candidates in preclinical development.

Environmental and safety considerations are also paramount when handling CAS No. 2228228-25-7. While not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. The compound's stability under various conditions (e.g., pH, temperature) is a common query among chemists, as it impacts storage and handling protocols. Recent advancements in green chemistry have spurred interest in eco-friendly synthesis routes for such intermediates.

In summary, 1-(2-methoxy-4-nitrophenyl)-2-(methylamino)ethan-1-ol represents a fascinating subject of study at the intersection of chemistry and biology. Its structural complexity and potential applications in drug discovery and biotechnology continue to drive research efforts worldwide. As scientific inquiries evolve, this compound is likely to remain a key player in addressing challenges related to therapeutic innovation and molecular design.